7-bromo-2-fluoro-5H-chromeno[2,3-b]pyridin-5-one

• Molecular Formula: C12H5BrFNO2
• Molecular Weight: 294.08 g/mol
• IUPAC Name: 7-bromo-2-fluorochromeno[2,3-b]pyridin-5-one
• InChI: InChI=1S/C12H5BrFNO2/c13-6-1-3-9-8(5-6)11(16)7-2-4-10(14)15-12(7)17-9/h1-5H
• InChI Key: MYVPZTGEKBPCNF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)C(=O)C3=C(O2)N=C(C=C3)F

Description

7-bromo-2-fluoro-5H-chromeno[2,3-b]pyridin-5-one is a useful research compound. Its molecular formula is C12H5BrFNO2 and its molecular weight is 294.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-bromo-N,N-diethyl-2-(6-fluoropyridin-2-yloxy)benzamide (2.90 g, 7.90 mmol) in 50 mL of dry THF at −78° C. was added dropwise lithium diisopropylamide (2.0 M heptane/THF/ethylbenzene, 11.8 mL, 23.69 mmol) and the reaction was stirred at −78° C. for 2 hours. The reaction quenched at −78° C. with 30 mL of 1 N HCl in ether. After warming to rt, the reaction was further quenched with saturated NH4Cl (250 mL) extracted with ethyl acetate (3×250 mL). The combined organics were washed with brine, and evaporated to dryness. Purification by silica gel chromatography (hexane to hexane/CH2Cl2=1:1 to CH2Cl2 to CH2Cl2/EA=10:1) gave 7-bromo-2-fluoro-5H-chromeno[2,3-b]pyridin-5-one as a white solid and 7-bromo-2-(diethylamino)-5H-chromeno[2,3-b]pyridin-5-one as a white solid.